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Compound of Interest

Compound Name: Thorium iodide

Cat. No.: B1596459 Get Quote

This technical guide provides a comprehensive review of early research on thorium iodide
compounds, focusing on their synthesis, characterization, and purification. The content is

intended for researchers, scientists, and professionals in the field of drug development and

inorganic chemistry who are interested in the foundational studies of actinide chemistry.

Thorium Tetraiodide (ThI₄)
Thorium tetraiodide was a key compound in early thorium chemistry, primarily because of its

role in the purification of thorium metal.

Early methods for synthesizing thorium tetraiodide involved the direct reaction of elemental

thorium with iodine.[1]

Experimental Protocol: Direct Elemental Reaction

Elemental thorium metal is placed in a sealed silica ampule.

A stoichiometric amount of iodine (I₂) is introduced into the ampule.

The ampule is heated to approximately 500 °C.

The reaction proceeds according to the equation: Th + 2I₂ → ThI₄.

It is critical to ensure the absence of water and oxygen to prevent the formation of thorium

oxyiodide (ThOI₂) and thorium dioxide (ThO₂).[2]
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An alternative synthesis route involves the reaction of thorium hydride with hydrogen iodide.[1]

Thorium tetraiodide is a solid that is highly sensitive to air and moisture.[1] Its physical and

crystallographic properties are summarized in the table below.

Property Value

Appearance
White to pale yellow crystalline platelets; orange

when heated.[1][3][4]

Molar Mass 739.656 g/mol [1]

Melting Point 556 °C - 570 °C[1][2][3]

Boiling Point 837 °C[1][3]

Density 6.0 g/cm³[1][3]

Crystal Structure Monoclinic[1]

Space Group P2₁/n[1]

Lattice Parameters
a = 1321.6 pm, b = 806.8 pm, c = 776.6 pm, β =

98.68°[1]

Coordination Geometry 8-coordinate square antiprismatic[3]

Lower Thorium Iodides: ThI₃ and ThI₂
Lower iodides of thorium, specifically thorium triiodide and thorium diiodide, were typically

prepared by the reduction of thorium tetraiodide with thorium metal.[2] These compounds are

notable for their metallic or semi-metallic character.

The synthesis of these lower iodides involves a comproportionation reaction.

Experimental Protocol: Reduction of ThI₄

Thorium tetraiodide (ThI₄) and an excess of high-purity thorium metal are placed in a

sealed, inert container, such as one made of tantalum.[5]
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To synthesize ThI₃, the mixture is heated in a vacuum at approximately 800 °C. The

reaction is: 3ThI₄ + Th → 4ThI₃.[6]

For the synthesis of ThI₂, the reaction is carried out at a similar temperature, resulting in

the quantitative formation of ThI₂ on the surface of the thorium metal.[5]

The specific product (ThI₃ or ThI₂) depends on the stoichiometry of the reactants.

The logical relationship for the synthesis of lower thorium iodides is depicted below.

Synthesis Pathway of Lower Thorium Iodides

Reactants

Thorium Tetraiodide (ThI₄)

High Temperature
(e.g., 800°C)

Thorium Metal (Th)

Thorium Triiodide (ThI₃) Thorium Diiodide (ThI₂) 

Reduction Further Reduction

Click to download full resolution via product page

Synthesis of ThI₃ and ThI₂ from ThI₄.

The properties of ThI₃ and ThI₂ differ significantly from ThI₄, reflecting their different electronic

structures.
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Compound Property Value

ThI₃ Appearance
Black, violet-tinged, poorly

crystallized mass.[6]

Molar Mass 612.7511 g/mol [6]

Decomposition
Decomposes above 550 °C to

ThI₄ and ThI₂.[6]

Crystal Structure Orthorhombic (β-form)[6]

Space Group Cccm[6]

ThI₂ Appearance Gold-colored[5][7]

Electrical Properties

Low electrical resistance,

confirming metallic character.

[5]

Magnetic Properties Diamagnetic[5]

Electronic Structure

Formulated as Th⁴⁺(I⁻)₂(e⁻)₂,

with electrons in a conduction

band, rather than a true Th(II)

salt.[5]

Decomposition

Decomposes incongruently at

883 °C to solid thorium and an

iodide-rich liquid.[5]

The van Arkel-de Boer (Iodide) Process for Thorium
Purification
Developed by Anton Eduard van Arkel and Jan Hendrik de Boer in 1925, the iodide process

was the first industrial method for producing small quantities of high-purity, ductile metals like

thorium.[8] The process leverages the thermal decomposition of a volatile metal iodide.[8][9]

The process involves the formation of thorium tetraiodide from impure thorium and its

subsequent decomposition on a hot filament.
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Formation of ThI₄: Impure thorium metal is heated in an evacuated vessel with a small

amount of iodine at a temperature of 50-250 °C.[8] This forms volatile thorium tetraiodide gas

(ThI₄), leaving non-volatile impurities behind as solids.

Decomposition of ThI₄: The gaseous ThI₄ is then passed over a hot tungsten filament,

typically heated to around 1400 °C.[8]

Deposition of Pure Thorium: At this high temperature, the ThI₄ decomposes, depositing high-

purity thorium metal onto the filament. The released iodine gas is then free to react with more

of the impure thorium, continuing the cycle.[10]

The workflow for the van Arkel-de Boer process is illustrated below.
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van Arkel-de Boer Process for Thorium Purification
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Workflow of the van Arkel-de Boer process.

This process was crucial in early studies for preparing massive thorium of high purity in lots of

several hundred grams, which was essential for investigating the fundamental properties of the

metal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

